Cas no 1361472-93-6 (Methyl 6-amino-3-(3,4,5-trichlorophenyl)picolinate)

• Product Name: Methyl 6-amino-3-(3,4,5-trichlorophenyl)picolinate
• CAS No: 1361472-93-6
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 4967469
• Update Time: 2025-06-08

Methyl 6-amino-3-(3,4,5-trichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-3-(3,4,5-trichlorophenyl)picolinate

• Inchi： 1S/C13H9Cl3N2O2/c1-20-13(19)12-7(2-3-10(17)18-12)6-4-8(14)11(16)9(15)5-6/h2-5H,1H3,(H2,17,18)
• InChI Key： RSOFLNYUWJATDC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC=C(N)N=C1C(=O)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• XLogP3: 4.2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 6-amino-3-(3,4,5-trichlorophenyl)picolinate

Methyl 6-amino-3-(3,4,5-trichlorophenyl)picolinate (CAS No. 1361472-93-6): A Comprehensive Overview

Methyl 6-amino-3-(3,4,5-trichlorophenyl)picolinate (CAS No. 1361472-93-6) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, plays a pivotal role in various biochemical pathways and has shown promising potential in multiple therapeutic applications.

The molecular structure of Methyl 6-amino-3-(3,4,5-trichlorophenyl)picolinate consists of a picolinic acid derivative with a chlorinated phenyl ring at the 3-position. This configuration imparts distinct reactivity and binding capabilities, making it a valuable scaffold for designing novel pharmacological agents. The presence of the amino group at the 6-position further enhances its versatility, allowing for modifications that can fine-tune its biological activity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases. Methyl 6-amino-3-(3,4,5-trichlorophenyl)picolinate has emerged as a compound of interest due to its ability to interact with specific enzymes and receptors involved in metabolic disorders and inflammatory conditions. Studies have demonstrated its potential in modulating key pathways such as the ubiquitin-proteasome system and enzyme inhibition.

One of the most compelling aspects of Methyl 6-amino-3-(3,4,5-trichlorophenyl)picolinate is its role in preclinical research. Researchers have utilized this compound to explore mechanisms underlying diseases such as cancer and neurodegenerative disorders. Its structural features allow it to mimic natural substrates or bind to allosteric sites on target proteins, providing insights into drug design principles.

The synthesis of Methyl 6-amino-3-(3,4,5-trichlorophenyl)picolinate involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step at the phenyl ring is particularly critical, as it determines the compound's reactivity and binding affinity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

Evaluation of the pharmacokinetic properties of Methyl 6-amino-3-(3,4,5-trichlorophenyl)picolinate has revealed interesting findings. Animal models have shown that this compound exhibits moderate solubility in water and lipids, suggesting potential for oral administration. Additionally, preliminary toxicity studies indicate that it is well-tolerated at therapeutic doses, although further research is needed to fully understand its safety profile.

The therapeutic potential of Methyl 6-amino-3-(3,4,5-trichlorophenyl)picolinate extends beyond its primary applications. Researchers are exploring its use as a prodrug or a lead compound for derivative development. By modifying specific functional groups or introducing new moieties, scientists aim to enhance its bioavailability and target specificity.

In conclusion, Methyl 6-amino-3-(3,4,5-trichlorophenyl)picolinate represents a significant advancement in pharmaceutical chemistry. Its unique structure and versatile biological interactions make it a valuable tool for drug discovery and development. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly important role in addressing complex diseases.